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Compound of Interest

Compound Name: Silver acetylide

Cat. No.: B089099 Get Quote

Silver acetylide, a compound with a rich history in chemistry, presents a duality of

characteristics that make it a subject of significant interest and caution. On one hand, it is a

highly sensitive and powerful primary explosive, demanding meticulous handling protocols. On

the other, its unique reactivity as a nucleophilic reagent in organic synthesis offers valuable

pathways for the construction of complex molecules, a feature of particular relevance to drug

development professionals. This guide provides a comprehensive overview of silver acetylide,

focusing on its chemical identity, properties, synthesis, and applications, with a strong

emphasis on safety and experimental detail.

Chemical Identity and Properties
Silver acetylide is most accurately represented by the chemical formula Ag₂C₂. It is the silver

salt of the weak acid, acetylene. The structure consists of two silver cations (Ag⁺) and an

acetylide anion ([C≡C]²⁻), where the two carbon atoms are linked by a triple bond. While the

name "silver carbide" is sometimes used, "silver acetylide" is the preferred IUPAC

nomenclature.

A point of potential confusion arises from the CAS numbers associated with silver acetylide.

The primary CAS number for the neutral compound Ag₂C₂ is 7659-31-6. Another CAS number,

13092-75-6, is often associated with the silver(I) ethynide complex or a silver-ethyne

intermediate, sometimes represented as C₂HAg. For the purpose of this guide, we will focus on

the well-defined Ag₂C₂ compound.
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The physical and chemical properties of silver acetylide are summarized in the table below. Its

most critical property is its extreme sensitivity to shock, friction, and heat, classifying it as a

primary explosive.

Property Value Citation(s)

Chemical Formula Ag₂C₂

CAS Number 7659-31-6

Molar Mass 239.76 g/mol

Appearance White to greyish solid

Density ~4.47 g/cm³

Solubility
Insoluble in water and most

organic solvents

Decomposition
Decomposes explosively upon

heating, shock, or friction

Detonation Velocity
1200 m/s (pure); 1980 m/s (as

a double salt with silver nitrate)

Experimental Protocols: Synthesis of Silver
Acetylide
The synthesis of silver acetylide is a hazardous procedure that should only be undertaken by

experienced professionals in a controlled laboratory environment with appropriate safety

measures in place. The most common method involves the reaction of acetylene gas with a

solution of a silver salt, typically silver nitrate.

Method 1: Reaction with Ammoniacal Silver Nitrate (Tollens' Reagent)

This method produces a purer form of silver acetylide.

Reagents and Equipment:

Calcium carbide (CaC₂)
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Distilled water

Silver nitrate (AgNO₃)

Ammonium hydroxide (NH₄OH)

Gas generation flask with a delivery tube

Reaction flask (e.g., a beaker or flask)

Filtration apparatus (e.g., Büchner funnel and flask)

Wash bottles

Procedure:

Preparation of Acetylene Gas: In the gas generation flask, carefully add a small amount of

calcium carbide to water. The reaction produces acetylene gas (C₂H₂).

Preparation of Tollens' Reagent: In the reaction flask, dissolve silver nitrate in distilled

water. Add ammonium hydroxide dropwise until the initial brown precipitate of silver oxide

(Ag₂O) just redissolves to form the diamminesilver(I) complex ([Ag(NH₃)₂]⁺), also known

as Tollens' reagent.

Reaction: Bubble the generated acetylene gas through the Tollens' reagent. A white or

greyish precipitate of silver acetylide will form immediately.

Isolation and Washing: Once the reaction is complete, carefully filter the precipitate using

a Büchner funnel. It is critical to keep the precipitate wet at all times. Wash the silver
acetylide precipitate thoroughly with distilled water to remove any unreacted silver nitrate

or ammonia. Subsequently, wash with a solvent like ethanol or acetone to remove water.

Handling and Storage:Never allow the silver acetylide to dry completely. It is significantly

more sensitive to shock and friction when dry. For short-term storage and subsequent use,

it should be kept as a slurry in a solvent.

Method 2: Reaction in Acidic or Neutral Silver Nitrate Solution
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This method tends to form a double salt of silver acetylide and silver nitrate (Ag₂C₂·AgNO₃),

which is also highly explosive.

Procedure:

Prepare a solution of silver nitrate in distilled water.

Bubble acetylene gas directly through this solution.

A precipitate will form, which is the silver acetylide-silver nitrate double salt.

Isolate and wash the precipitate as described in Method 1, always keeping it wet.

Safety Protocols for Handling and Disposal
Due to its extreme explosive nature, the handling of silver acetylide requires stringent safety

protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, and heavy-duty gloves. A blast shield should be used during

synthesis and handling.

Small Quantities: Only synthesize and handle very small quantities of silver acetylide at a

time.

Avoid Friction and Shock: Use glassware with ground glass joints with extreme caution, as

friction can initiate detonation. Avoid scraping or grinding the material.

Keep Wet: As emphasized previously, always keep silver acetylide wet with water or a

solvent to reduce its sensitivity.

Disposal: Silver acetylide must be destroyed while still wet. This can be achieved by

carefully and slowly adding a dilute acid (e.g., hydrochloric acid) to the wet precipitate in a

fume hood. The acid will decompose the acetylide to acetylene gas and a silver salt. The

resulting silver salt solution can then be disposed of according to standard laboratory

procedures for heavy metal waste.
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Applications in Organic Synthesis for Drug
Development
Despite its hazardous nature, silver acetylide is a valuable reagent in organic synthesis,

particularly for the formation of carbon-carbon bonds through alkynylation reactions. Its mild

basicity and high nucleophilicity make it a useful alternative to more strongly basic

organometallic reagents like Grignard or organolithium reagents, especially when working with

sensitive functional groups.

Key Reactions:

Reaction with Alkyl Halides: Silver acetylides can react with primary alkyl halides to form

terminal alkynes.

Reaction with Acid Chlorides: The reaction with acid chlorides yields ynones, which are

versatile intermediates in the synthesis of various heterocyclic compounds.

Coupling Reactions: Silver acetylides can participate in various coupling reactions, often

catalyzed by transition metals, to form more complex acetylenic compounds.

These reactions are instrumental in the synthesis of complex organic molecules, including

those with potential pharmaceutical applications. The introduction of an alkyne moiety can be a

key step in the synthesis of natural products and their analogs, as well as in the construction of

novel drug candidates.

Signaling Pathways and Experimental Workflows
The primary utility of silver acetylide in a research context, particularly for drug development,

lies in its role as a synthetic building block. Therefore, a logical workflow for its use can be

visualized as follows:
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Synthesis and Isolation

Application in Organic Synthesis Drug Development Cascade
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Caption: Experimental workflow for the synthesis and use of silver acetylide.

The diagram above illustrates the typical workflow, starting from the synthesis of silver
acetylide, its immediate use in an organic reaction to create a more complex molecule, and the

subsequent steps in a typical drug discovery process.

A more specific example of a reaction pathway involving silver acetylide is its reaction with an

acid chloride to form a ynone. This can be represented as:

Silver Acetylide Ag-C≡C-Ag

Ynone R-CO-C≡C-H

Nucleophilic Attack

Acid Chloride R-CO-Cl

Silver Chloride AgCl

Click to download full resolution via product page

Caption: Reaction pathway of silver acetylide with an acid chloride.

This diagram shows the core transformation where the acetylide anion acts as a nucleophile,

attacking the electrophilic carbonyl carbon of the acid chloride, leading to the formation of a
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ynone and silver chloride as a byproduct.

In conclusion, silver acetylide is a compound of significant chemical interest. Its highly

explosive nature necessitates extreme caution and adherence to strict safety protocols.

However, for the knowledgeable researcher, it offers a powerful tool for the synthesis of

complex organic molecules, with direct applications in the field of drug discovery and

development. The methodologies and information presented in this guide are intended to

provide a solid foundation for the safe and effective use of this unique and potent chemical

reagent.

To cite this document: BenchChem. [An In-depth Technical Guide to Silver Acetylide for
Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089099#silver-acetylide-cas-number-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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